Cas no 2171766-09-7 (tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate
• CAS No: 2171766-09-7
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5890526
• PubChem ID: 165747636
• Update Time: 2025-07-30

tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate
• 2171766-09-7
• EN300-1646395

• Inchi： 1S/C13H26N2O3/c1-11(2,3)18-10(16)15-8-6-7-13(14,9-15)12(4,5)17/h17H,6-9,14H2,1-5H3
• InChI Key： KYCPPAXKIMCYKT-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate

Introduction to tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2171766-09-7)

Tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2171766-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a piperidine derivative, possesses a unique structure that includes a tert-butyl group, an amino group, and a hydroxypropan-2-yl moiety, all attached to a piperidine ring. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The chemical structure of tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate is characterized by its nitrogen-containing heterocyclic ring, which is essential for its biological activity. The tert-butyl group provides steric protection, while the amino and hydroxy groups offer functional versatility for further chemical modifications. This combination of structural elements makes the compound a valuable intermediate in the synthesis of more complex molecules with potential pharmaceutical applications.

Recent research has focused on the potential of tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant anti-inflammatory activity in both in vitro and in vivo models.

In addition to its anti-inflammatory properties, tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate has been investigated for its potential as a neuroprotective agent. Research conducted at the University of California, San Francisco, found that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The synthesis of tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl piperidine carboxylate with an appropriate amino alcohol derivative under carefully controlled conditions. The resulting product can then be further modified to introduce additional functional groups or to optimize its pharmacological properties.

The stability and solubility of tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate are important considerations for its use in pharmaceutical formulations. Studies have shown that this compound exhibits good stability under various storage conditions and can be formulated into different dosage forms, including tablets, capsules, and injectable solutions. However, optimizing its solubility remains a challenge due to its hydrophobic nature.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate-based drugs. Preliminary results from phase I trials have indicated that the compound is well-tolerated by human subjects and does not exhibit significant adverse effects at therapeutic doses. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, tert-butyl 3-amino-3-(2-hydroxypropan-2-yl)piperidine-1-carboxylate (CAS No. 2171766-09-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery and development.